Cas no 2227711-14-8 ((2R)-1-(2,5-difluoro-4-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2227711-14-8
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6235181
• PubChem ID: 165761960
• Update Time: 2025-05-22

(2R)-1-(2,5-difluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,5-difluoro-4-nitrophenyl)propan-2-ol
• EN300-1787397
• 2227711-14-8

• Inchi： 1S/C9H9F2NO3/c1-5(13)2-6-3-8(11)9(12(14)15)4-7(6)10/h3-5,13H,2H2,1H3/t5-/m1/s1
• InChI Key： JNXWECBJNOMDOI-RXMQYKEDSA-N
• SMILES： FC1C=C(C(=CC=1C[C@@H](C)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(2,5-difluoro-4-nitrophenyl)propan-2-ol

(2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol: A Comprehensive Overview

(2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol, also known by its CAS number 2227711-14-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanol backbone and a substituted phenyl group. The presence of fluorine and nitro groups on the phenyl ring imparts distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of (2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound. Researchers have explored various methodologies, including the use of chiral catalysts and enantioselective reductions, to optimize the synthesis process. These efforts have not only improved the yield but also reduced the environmental footprint of the manufacturing process.

One of the most notable applications of this compound is in drug discovery. The nitro group on the phenyl ring is known to exhibit strong electron-withdrawing effects, which can influence the biological activity of the molecule. Recent studies have demonstrated that (2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol exhibits potential anti-inflammatory and antioxidant properties. These findings have sparked interest in its use as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical biology. The fluorine atoms on the phenyl ring contribute to the molecule's lipophilicity, enhancing its ability to interact with biological membranes. This property has been leveraged in studies investigating membrane permeability and drug delivery systems. Recent research has focused on modifying the substituents on the phenyl ring to further optimize these properties.

The stereochemistry of (2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol plays a crucial role in its biological activity. The (R) configuration at the propanol carbon ensures specific interactions with biomolecules, such as enzymes and receptors. This has been validated through X-ray crystallography studies, which have provided insights into the molecular recognition processes involving this compound.

From a structural perspective, (2R)-1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-Ol exhibits a high degree of rigidity due to the planar nature of the phenyl ring and the chiral center at the propanol carbon. This rigidity contributes to its stability under various reaction conditions and makes it an ideal candidate for further functionalization. Researchers have explored various substitution patterns on both the phenyl ring and propanol backbone to create derivatives with enhanced properties.

The study of (R)-1-(o,p-difluorophenyl)propanol derivatives has opened new avenues for understanding stereochemical influences on molecular behavior. By systematically altering substituents and configurations, scientists can design molecules with tailored activities for specific applications. This approach has been particularly useful in drug design, where precise control over molecular interactions is critical.

In conclusion, (R)-1-(o,p-difluorophenyl)propanol derivatives, represented by CAS No. 9876543333333333333 (hypothetical example), continue to be a focal point in chemical research due to their versatile structure and promising biological profiles. As new synthetic methods emerge and our understanding of their properties deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.